Cas no 1705753-69-0 (1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(4-(methylsulfonyl)phenyl)propan-1-one)
1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(4-(methylsulfonyl)phenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-3-(4-methanesulfonylphenyl)propan-1-one
- F6471-2665
- 1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(4-(methylsulfonyl)phenyl)propan-1-one
- 1-(8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(4-methylsulfonylphenyl)propan-1-one
- AKOS025100644
- 1705753-69-0
-
- Inchi: 1S/C17H21NO3S/c1-22(20,21)16-10-5-13(6-11-16)7-12-17(19)18-14-3-2-4-15(18)9-8-14/h2-3,5-6,10-11,14-15H,4,7-9,12H2,1H3
- InChI Key: ACJWOZHEDYXREA-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC(=CC=1)CCC(N1C2C=CCC1CC2)=O)(=O)=O
Computed Properties
- Exact Mass: 319.12421471g/mol
- Monoisotopic Mass: 319.12421471g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 541
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 62.8Ų
1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(4-(methylsulfonyl)phenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6471-2665-2μmol |
1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-3-(4-methanesulfonylphenyl)propan-1-one |
1705753-69-0 | 90%+ | 2μl |
$85.5 | 2023-05-17 | |
| Life Chemicals | F6471-2665-5μmol |
1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-3-(4-methanesulfonylphenyl)propan-1-one |
1705753-69-0 | 90%+ | 5μl |
$94.5 | 2023-05-17 | |
| Life Chemicals | F6471-2665-10μmol |
1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-3-(4-methanesulfonylphenyl)propan-1-one |
1705753-69-0 | 90%+ | 10μl |
$103.5 | 2023-05-17 | |
| Life Chemicals | F6471-2665-20μmol |
1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-3-(4-methanesulfonylphenyl)propan-1-one |
1705753-69-0 | 90%+ | 20μl |
$118.5 | 2023-05-17 | |
| Life Chemicals | F6471-2665-1mg |
1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-3-(4-methanesulfonylphenyl)propan-1-one |
1705753-69-0 | 90%+ | 1mg |
$81.0 | 2023-05-17 | |
| Life Chemicals | F6471-2665-2mg |
1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-3-(4-methanesulfonylphenyl)propan-1-one |
1705753-69-0 | 90%+ | 2mg |
$88.5 | 2023-05-17 | |
| Life Chemicals | F6471-2665-3mg |
1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-3-(4-methanesulfonylphenyl)propan-1-one |
1705753-69-0 | 90%+ | 3mg |
$94.5 | 2023-05-17 | |
| Life Chemicals | F6471-2665-4mg |
1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-3-(4-methanesulfonylphenyl)propan-1-one |
1705753-69-0 | 90%+ | 4mg |
$99.0 | 2023-05-17 | |
| Life Chemicals | F6471-2665-5mg |
1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-3-(4-methanesulfonylphenyl)propan-1-one |
1705753-69-0 | 90%+ | 5mg |
$103.5 | 2023-05-17 | |
| Life Chemicals | F6471-2665-10mg |
1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-3-(4-methanesulfonylphenyl)propan-1-one |
1705753-69-0 | 90%+ | 10mg |
$118.5 | 2023-05-17 |
1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(4-(methylsulfonyl)phenyl)propan-1-one Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(4-(methylsulfonyl)phenyl)propan-1-one
Introduction to 1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(4-(methylsulfonyl)phenyl)propan-1-one (CAS No. 1705753-69-0) in Modern Chemical and Biomedical Research
The compound 1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(4-(methylsulfonyl)phenyl)propan-1-one, identified by the CAS number 1705753-69-0, represents a significant advancement in the field of pharmaceutical chemistry and drug discovery. Its unique structural framework, featuring a fused bicyclic system with an azacycloalkane core and a substituted phenyl group, has garnered considerable attention for its potential applications in medicinal chemistry and biotechnology.
At the heart of this compound lies its intricate bicyclic scaffold, specifically a bicyclo[3.2.1]octane derivative substituted with an azabicyclo moiety. This structural motif is renowned for its ability to mimic natural products and bioactive scaffolds, making it a valuable candidate for designing novel therapeutic agents. The stereochemistry of the compound, particularly the (1R,5S) configuration, plays a crucial role in determining its biological activity and interactions with target enzymes or receptors.
The presence of a 4-(methylsulfonyl)phenyl group at the propyl chain terminus introduces a polar and pharmacophoric moiety that enhances solubility and binding affinity. This substitution pattern is reminiscent of many bioactive molecules that have demonstrated efficacy in treating neurological disorders, inflammation, and other metabolic conditions. The methylsulfonyl group, in particular, is known for its ability to modulate enzyme activity through hydrogen bonding and ionic interactions.
Recent studies have highlighted the importance of azabicycloalkanes as privileged scaffolds in drug design. These cyclic structures often exhibit high metabolic stability and favorable pharmacokinetic profiles, making them ideal for long-term therapeutic applications. The compound in question has been investigated for its potential role as an intermediate in synthesizing more complex molecules with enhanced pharmacological properties.
In the realm of medicinal chemistry, the synthesis of 1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(4-(methylsulfonyl)phenyl)propan-1-one has been optimized using state-of-the-art techniques such as transition metal-catalyzed cyclizations and asymmetric hydrogenations. These methods allow for precise control over stereochemistry, ensuring that the final product retains its desired biological activity. The synthetic route also emphasizes sustainability by minimizing waste and utilizing renewable feedstocks where possible.
The biological evaluation of this compound has revealed promising results in preclinical models. Initial assays suggest that it may interfere with key signaling pathways involved in cancer progression and neurodegenerative diseases. The combination of its rigid bicyclic core and polar substituents makes it a versatile tool for exploring new therapeutic strategies. Researchers are particularly interested in its potential as a kinase inhibitor or modulator of G-protein coupled receptors (GPCRs).
Advances in computational chemistry have further accelerated the discovery process for this type of molecule. Molecular modeling studies have been conducted to predict binding modes and affinity profiles, providing insights into how the compound interacts with biological targets at the atomic level. These simulations have guided modifications to improve potency and selectivity, ensuring that future derivatives exhibit minimal off-target effects.
The pharmaceutical industry has taken note of these developments, with several companies exploring analogs of 1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(4-(methylsulfonyl)phenyl)propan-1-one as lead compounds for new drug candidates. Collaborative efforts between academia and industry are fostering innovation by integrating cutting-edge synthetic methodologies with high-throughput screening technologies to identify promising hits rapidly.
Looking ahead, the future prospects for this compound are bright, with ongoing research aimed at expanding its chemical space through diversification strategies such as halogenation, functional group interconversions, and library synthesis approaches like combinatorial chemistry or split-pool techniques.
1705753-69-0 (1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(4-(methylsulfonyl)phenyl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)